3-(4-methoxyphenyl)-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C13H14N2O2S/c1-17-11-5-2-10(3-6-11)4-7-12(16)15-13-14-8-9-18-13/h2-3,5-6,8-9H,4,7H2,1H3,(H,14,15,16)
• InChI Key: MPSJXLCOXZQDGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=NC=CS2
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• Solubility: 9.6 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(4-methoxyphenyl)-N-1,3-thiazol-2-ylpropanamide, also known as MTIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTIP is a selective antagonist of the oxytocin receptor, which is a G-protein-coupled receptor that plays a crucial role in social behavior, stress response, and reproductive physiology.

Mechanism of Action

3-(4-methoxyphenyl)-N-1,3-thiazol-2-ylpropanamide acts as a selective antagonist of the oxytocin receptor, which is a G-protein-coupled receptor that is widely expressed in the brain and peripheral tissues. Oxytocin receptor activation is known to promote social behavior, stress response, and reproductive physiology. By blocking the oxytocin receptor, this compound modulates these processes and produces its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to produce various biochemical and physiological effects, depending on the target tissue and animal model used. In the brain, this compound has been shown to reduce anxiety-like behavior and improve social recognition memory in animal models. In peripheral tissues, this compound has been shown to regulate uterine contractions and improve fetal growth in animal models of preterm labor and fetal growth restriction. This compound has also been shown to reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenyl)-N-1,3-thiazol-2-ylpropanamide has several advantages for scientific research, including its high selectivity and potency as an oxytocin receptor antagonist, its well-established synthesis method, and its potential therapeutic applications in various fields. However, this compound also has some limitations for lab experiments, such as its limited solubility in water and its potential toxicity at high doses. Therefore, careful dose-response studies and toxicity assessments are necessary to ensure the safety and efficacy of this compound in scientific research.

Future Directions

For research include further optimization of the synthesis method to improve yields and purity, identification of new therapeutic applications for 3-(4-methoxyphenyl)-N-1,3-thiazol-2-ylpropanamide, and development of new oxytocin receptor antagonists with improved selectivity and potency. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the therapeutic effects of this compound and to assess its safety and efficacy in clinical trials.

Scientific Research Applications

3-(4-methoxyphenyl)-N-1,3-thiazol-2-ylpropanamide has been extensively studied for its potential therapeutic applications in various fields, such as psychiatry, neurology, and reproductive medicine. In psychiatry, this compound has been shown to modulate social behavior and reduce anxiety in animal models, suggesting its potential use in the treatment of psychiatric disorders such as autism spectrum disorder and social anxiety disorder. In neurology, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and traumatic brain injury. In reproductive medicine, this compound has been shown to regulate uterine contractions and improve fetal growth in animal models, suggesting its potential use in the treatment of preterm labor and fetal growth restriction.